5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid

• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: 5-hydroxy-1-(2-methoxyethyl)-2-methylindole-3-carboxylic acid
• InChI: InChI=1S/C13H15NO4/c1-8-12(13(16)17)10-7-9(15)3-4-11(10)14(8)5-6-18-2/h3-4,7,15H,5-6H2,1-2H3,(H,16,17)
• InChI Key: PKSRQKBMHCGGBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CCOC)C=CC(=C2)O)C(=O)O

Description

5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid is a novel indole derivative of significant interest in preclinical research for oncology and neurodegenerative diseases. This compound is designed for investigative use to explore the therapeutic potential of the 5-hydroxyindole-3-carboxylic acid scaffold. Research on closely related analogues has demonstrated promising cytotoxic activity against human breast cancer cell lines (e.g., MCF-7), with some ester derivatives exhibiting high potency and selectivity by potentially targeting and degrading survivin, a key inhibitor of apoptosis protein . The structural features of this class of compounds, including the 5-hydroxy group, are associated with mechanisms that may induce apoptosis in malignant cells without significant cytotoxicity to normal cells . Furthermore, indole-3-carboxylic acid derivatives are being actively investigated in neuroscience for their multifunctional neuroprotective properties. Studies on similar compounds show they can suppress iron-induced lipid peroxidation, inhibit monoamine oxidase-B (MAO-B), and protect neuronal cells from oxidative stress and neurotoxicity, positioning them as promising candidates for research into Parkinson's disease therapeutics . The specific substitution pattern of this compound is intended to optimize its physicochemical properties for enhanced biological screening and to serve as a key intermediate for further chemical derivatization in drug discovery platforms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the indole core, followed by the introduction of the hydroxy, methoxyethyl, and carboxylic acid groups. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the desired transformations.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Industrial production often employs optimized reaction conditions, including the use of advanced catalysts and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The methoxyethyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group may yield a ketone, while reduction of the carboxylic acid group may produce an alcohol.

Scientific Research Applications

5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The hydroxy and carboxylic acid groups can form hydrogen bonds with biological molecules, influencing their activity. The methoxyethyl group may also play a role in modulating the compound’s overall properties and interactions.

Comparison with Similar Compounds

Structural Modifications and Similarity Analysis

Key structural analogues and their similarities (based on ):

Compound Name	CAS Number	Substituents (Positions)	Similarity Score	Key Differences vs. Target Compound
5-Hydroxy-1H-indole-3-carboxylic acid	3705-21-3	5-OH, 3-COOH	0.87	Lacks 1-(2-methoxyethyl), 2-methyl groups
5-Methoxy-1H-indole-3-carboxylic acid	10242-01-0	5-OCH₃, 3-COOH	0.90	Methoxy vs. hydroxy at C5; lacks 1- and 2-substituents
5-Methoxy-3-methyl-1H-indole-2-carboxylic acid	848534 (CID)	5-OCH₃, 3-CH₃, 2-COOH	N/A	Carboxylic acid at C2 vs. C3; methoxy at C5
5-Methyl-1H-indole-3-carboxylic acid	90924-06-4	5-CH₃, 3-COOH	0.95	Methyl vs. hydroxy at C5; lacks 1-substituent

Key Observations :

• Substituent Position : The position of the carboxylic acid (C2 vs. C3) significantly alters molecular polarity and hydrogen-bonding capacity .
• Alkyl Chain Influence : The 2-methoxyethyl group at position 1 in the target compound introduces steric bulk and ether-based flexibility, which may enhance membrane permeability compared to simpler substituents .

Physicochemical Properties

• Solubility : The carboxylic acid group enhances water solubility, while methoxyethyl and methyl groups increase lipophilicity. Ester derivatives (e.g., 54436-15-6 ) are more lipid-soluble, favoring blood-brain barrier penetration.
• Acidity : The pKa of the hydroxy group (e.g., ~9.53 for isopropyl ester ) suggests moderate acidity, which may influence ionization under physiological conditions.

Biological Activity

5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid (commonly referred to as compound 1) is a synthetic organic compound belonging to the indole family, characterized by its complex molecular structure. This article explores the biological activities of this compound, including its pharmacological properties, potential therapeutic applications, and mechanisms of action.

Chemical Structure and Properties

The molecular formula of 5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid is C13H15NO4, with a molecular weight of 249.26 g/mol. The compound features a hydroxyl group at the 5-position, a methoxyethyl group at the 1-position, and a carboxylic acid functional group at the 3-position of the indole ring. These structural attributes contribute to its diverse biological activities.

Biological Activities

Research indicates that this compound exhibits several significant biological activities:

• Anticancer Activity : Compound 1 has shown promising results in inhibiting the growth of various cancer cell lines. In vitro studies using the MCF-7 breast cancer cell line demonstrated cytotoxic effects, with IC50 values indicating effective dose-dependent inhibition of cell proliferation .
• Antioxidant Properties : The presence of hydroxyl groups in its structure enhances its ability to scavenge free radicals, suggesting potential applications in oxidative stress-related conditions.
• Neuroprotective Effects : Preliminary studies suggest that compound 1 may have neuroprotective properties, possibly through modulation of neurotransmitter systems or reduction of neuroinflammation.

The mechanisms underlying the biological activities of 5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid involve several pathways:

• Inhibition of Enzymatic Activity : The compound has been studied for its interaction with various enzymes, including phosphodiesterases, which play critical roles in cellular signaling pathways. Such interactions may contribute to its therapeutic effects in cardiovascular diseases .
• Cell Cycle Regulation : Research indicates that this compound may induce cell cycle arrest in cancer cells, leading to apoptosis. This effect is likely mediated through the activation of specific signaling pathways that regulate cell proliferation and survival .

Comparative Analysis

To better understand the unique biological profile of this compound, a comparison with structurally similar compounds is provided:

Compound Name	Structural Features	Unique Aspects
5-Hydroxyindole-3-carboxylic acid	Hydroxyl and carboxylic acid groups	Basic structure without additional substituents
5-Methoxyindole-3-carboxylic acid	Methoxy group instead of hydroxyl	Different electronic properties due to methoxy
6-Bromoindole-3-carboxylic acid	Bromine substitution at the 6-position	Increased reactivity due to halogen presence
5-Hydroxytryptamine (Serotonin)	Indole structure with an amine group	Neurotransmitter role in biological systems

The distinct functional groups and substitution pattern in compound 1 contribute to its unique biological activity profile compared to these similar compounds.

Case Studies and Research Findings

Recent studies have focused on synthesizing derivatives of compound 1 to enhance its biological activity and selectivity. For instance:

• Cytotoxicity Studies : A study investigated various derivatives of indole carboxylic acids against cancer cell lines, revealing that modifications at specific positions significantly impacted their cytotoxic potency .
• Molecular Docking Studies : Computational modeling approaches have been employed to predict binding affinities between compound 1 and target proteins involved in cancer progression. These studies help elucidate potential mechanisms through which the compound exerts its effects .

Q & A

What are the established synthetic routes for 5-Hydroxy-1-(2-methoxyethyl)-2-methyl-1H-indole-3-carboxylic acid?

Level: Basic
Methodological Answer:
The synthesis typically involves multi-step reactions, leveraging indole core formation and functionalization. A common approach includes:

• Step 1: Esterification of a hydroxyindole precursor (e.g., 5-hydroxyindole-3-carboxylic acid) using methanol and sulfuric acid to activate the carboxylic acid group .
• Step 2: Alkylation of the indole nitrogen with 2-methoxyethyl bromide under basic conditions (e.g., NaH/DMF) to introduce the 2-methoxyethyl substituent .
• Step 3: Methylation at the 2-position using methyl iodide and a base (e.g., K₂CO₃) in a polar aprotic solvent .
• Step 4: Deprotection of ester groups via hydrolysis (e.g., NaOH/EtOH) to regenerate the carboxylic acid .
  Key Considerations: Reaction conditions (temperature, solvent choice) significantly impact yield. For example, refluxing in acetic acid is critical for cyclization steps in analogous indole syntheses .

Which analytical techniques are essential for characterizing this compound?

Level: Basic
Methodological Answer:

• NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm substitution patterns (e.g., methoxyethyl at N1, methyl at C2) and hydroxy group presence. Aromatic proton signals between δ 6.5–7.5 ppm and methoxy protons at δ ~3.3 ppm are typical .
• Mass Spectrometry (HRMS): Validates molecular weight and fragmentation patterns. Expected molecular ion [M+H]⁺ for C₁₄H₁₇NO₅ is 287.1103 .
• HPLC-PDA: Assesses purity (>95% required for pharmacological studies). Mobile phases often combine acetonitrile and 0.1% formic acid .

How does the 2-methoxyethyl substituent influence the compound’s reactivity?

Level: Basic
Methodological Answer:
The 2-methoxyethyl group at N1:

• Enhances Solubility: Methoxy groups improve aqueous solubility, critical for biological assays .
• Steric Effects: Bulky substituents may hinder nucleophilic attacks at N1, directing reactivity to C3-carboxylic acid or C5-hydroxy groups .
• Electronic Effects: Electron-donating methoxy groups stabilize the indole ring, reducing susceptibility to oxidation .
  Experimental Validation: Compare reactivity with analogs lacking the methoxyethyl group (e.g., alkylation rates in Suzuki couplings) .

How can researchers optimize the synthesis yield of this compound?

Level: Advanced
Methodological Answer:
Key Variables:

• Temperature Control: Maintain reflux (110–120°C) during cyclization to minimize side products .
• Catalyst Screening: Use Pd(OAc)₂/XPhos for efficient C–N coupling in alkylation steps .
• Purification: Employ gradient column chromatography (silica gel, hexane/EtOAc) or recrystallization (DMF/acetic acid) .
  Case Study: Analogous indole derivatives achieved 80% yield by optimizing hydrazine hydrate stoichiometry (1.2 equiv) in hydrazide formation .

What strategies resolve contradictions in reported biological activities of this compound?

Level: Advanced
Methodological Answer:
Discrepancies in bioactivity (e.g., antimicrobial vs. anti-inflammatory effects) may arise from:

• Structural Analog Confusion: Ensure strict characterization (e.g., NMR, HRMS) to differentiate from similar indoles (e.g., 5-methoxy vs. 5-hydroxy derivatives) .
• Assay Variability: Standardize cell lines (e.g., HepG2 for cytotoxicity) and control for pH sensitivity (carboxylic acid deprotonation affects membrane permeability) .
  Example: A 2025 study resolved conflicting IC₅₀ values by testing under anaerobic vs. aerobic conditions, revealing redox-dependent activity .

How do substituent modifications (e.g., C5-hydroxy vs. C5-methoxy) affect pharmacological profiles?

Level: Advanced
Methodological Answer:

• Hydroxy Group Impact: Enhances hydrogen bonding with target proteins (e.g., COX-2 inhibition) but reduces metabolic stability due to glucuronidation .
• Methoxy Group Trade-offs: Improves bioavailability but may lower binding affinity.
  Experimental Design:
  • Synthesize analogs with C5-methoxy, C5-ethoxy, and C5-hydroxy groups.
  • Compare pharmacokinetics (e.g., t₁/₂ in rat plasma) and in vitro activity (e.g., % COX-2 inhibition at 10 μM) .

What computational methods predict the compound’s interaction with biological targets?

Level: Advanced
Methodological Answer:

• Molecular Docking (AutoDock Vina): Simulate binding to targets (e.g., serotonin receptors) using the crystal structure (PDB: 6WGT). The carboxylic acid group shows strong ionic interactions with Arg residues .
• MD Simulations (GROMACS): Assess stability of ligand-receptor complexes over 100 ns. Methoxyethyl flexibility may reduce binding entropy .
  Validation: Correlate docking scores (ΔG ≤ -8.0 kcal/mol) with experimental IC₅₀ values from radioligand assays .

How to address instability of the hydroxy group during storage?

Level: Advanced
Methodological Answer:

• Lyophilization: Store as a lyophilized powder under argon at -20°C to prevent oxidation .
• Derivatization: Protect the hydroxy group as a tert-butyldimethylsilyl (TBS) ether during synthesis, then deprotect before assays .
  Stability Testing: Monitor degradation via HPLC over 6 months; <5% decomposition is acceptable .